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May
01
Small Molecule Compounds and the PI3K Signaling Pathway
pi3k-pathway
Small Molecule Compounds and the PI3K Signaling Pathway
First discovered by Lewis Cantley and colleagues, the phosphoinositide 3-kinase (PI3K) signaling is one of the pathways controlling cell survival, proliferation, and apoptosis. PI3Ks are a large family of lipid enzymes that phosphorylate the 3’-OH group of phosphatidylinositols (PI) at the plasma membrane.
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